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Compound of Interest

2-Bromo-5-iodo-4-
Compound Name:
methylpyrimidine

Cat. No.: B15055236

For researchers and scientists in the field of drug development, the pyrimidine scaffold is a
cornerstone of medicinal chemistry. As an essential component of DNA and RNA, its
derivatives are biocompatible and synthetically versatile, leading to their widespread use in a
vast array of therapeutic agents.[1] Pyrimidine-based compounds are known to possess a wide
spectrum of biological activities, including anticancer, anti-infective, and anti-inflammatory
properties.[2][3] The strategic functionalization of the pyrimidine ring with different substituents
allows for the fine-tuning of a molecule's physicochemical properties, which in turn dictates its
pharmacokinetic and pharmacodynamic profile.

This guide focuses on a specific, highly functionalized building block: 2-Bromo-5-iodo-4-
methylpyrimidine. The presence of three distinct functional groups—a methyl group and two
different, selectively addressable halogens (bromine and iodine)—makes this compound a
particularly valuable intermediate for constructing complex molecular architectures. This
document serves as a technical resource for professionals, providing a comprehensive
overview of its core physicochemical properties, analytical characterization, reactivity, and safe
handling.

Molecular Identity and Structural Characteristics

A precise understanding of a molecule's identity is the foundation of all subsequent research.

Chemical Identification:
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Systematic Name: 2-Bromo-5-iodo-4-methylpyrimidine
CAS Number: 1260859-19-5[4][5]
Molecular Formula: CsH4BrIN2

Molecular Weight: 298.91 g/mol
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HPLC Purity Analysis Workflow
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Synthetic Utility via Sequential Cross-Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Introduction: The Strategic Importance of Substituted
Pyrimidines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15055236#physicochemical-properties-of-2-bromo-5-
iodo-4-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15055236?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10820437/
https://medcraveonline.com/JAPLR/JAPLR-07-00280.pdf
https://www.mdpi.com/1424-8247/17/10/1258
https://www.reagentia.eu/p/1260859-19-5-pyrimidine-5-bromo-2-iodo-4-methyl-1-x-100-mg-r000rh6/
https://www.bldpharm.com/products/1260859-19-5.html
https://www.benchchem.com/product/b15055236#physicochemical-properties-of-2-bromo-5-iodo-4-methylpyrimidine
https://www.benchchem.com/product/b15055236#physicochemical-properties-of-2-bromo-5-iodo-4-methylpyrimidine
https://www.benchchem.com/product/b15055236#physicochemical-properties-of-2-bromo-5-iodo-4-methylpyrimidine
https://www.benchchem.com/product/b15055236#physicochemical-properties-of-2-bromo-5-iodo-4-methylpyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15055236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15055236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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